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Compound of Interest

Compound Name: 1-Tert-butyl-3-iodobenzene

Cat. No.: B1330940 Get Quote

This document provides a comprehensive technical overview of the safety data for 1-Tert-
butyl-3-iodobenzene (CAS: 58164-02-6), compiled from publicly available Safety Data Sheets

(SDS) and chemical databases. It is intended to inform safe handling, storage, and emergency

procedures for laboratory and research applications.

Chemical Identification and Properties
1-Tert-butyl-3-iodobenzene is an organoiodine compound used as an intermediate in organic

synthesis.[1] Its key identifiers and physicochemical properties are summarized below.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 1-tert-butyl-3-iodobenzene[2][3]

Synonyms
1-Iodo-3-tert-butylbenzene, 3-(tert-

Butyl)iodobenzene[4][5]

CAS Number 58164-02-6[2][3][4][5]

Molecular Formula C₁₀H₁₃I[2][4][5][6]

Molecular Weight 260.11 g/mol [2][4]

InChIKey DZOSRDFXDIXEEL-UHFFFAOYSA-N[3]
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Table 2: Physicochemical Data

Property Value Source

Appearance
Transparent liquid or powder[1]

[6]
ChemBK, ECHEMI

Density 1.459 - 1.5 g/cm³[4][6] ChemBK, Chemsrc

Boiling Point 244.6°C at 760 mmHg[4][6] ChemBK, Chemsrc

Flash Point 107.0°C[4][6] ChemBK, Chemsrc

Vapor Pressure 0.0469 mmHg at 25°C[4][6] ChemBK

LogP (Octanol/Water) 4.94[4] Chemsrc

Hazard Identification and GHS Classification
The compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to irritation and acute toxicity if swallowed.

Table 3: GHS Hazard Classification

Hazard Class Category GHS Code Description

Acute Toxicity, Oral Category 4 H302
Harmful if

swallowed[2]

Skin

Corrosion/Irritation
Category 2 H315

Causes skin

irritation[2][5]

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation[2][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation[2][5]

Signal Word:Warning[2][3][5]
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Hazard Statements (H-Statements):

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2][5]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is

provided in the table below.

Table 4: Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5]

P264
Wash skin thoroughly after

handling.[5]

P270
Do not eat, drink or smoke

when using this product.[7]

P271
Use only outdoors or in a well-

ventilated area.[5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[3]

P302+P352
IF ON SKIN: Wash with plenty

of water.[5]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

P332+P313
If skin irritation occurs: Get

medical advice/attention.[5]

P337+P313
If eye irritation persists: Get

medical advice/attention.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://store.apolloscientific.co.uk/storage/msds/OR1066_msds.pdf
https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh97f067dc
https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P362+P364
Take off contaminated clothing

and wash it before reuse.[5]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[5]

P405 Store locked up.[5]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[3]

Safe Handling and Emergency Procedures
Proper handling and emergency preparedness are critical when working with this substance.

Handling and Storage
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[7] Ensure eyewash stations and safety showers are readily accessible.[8]

Personal Protective Equipment (PPE): The selection of appropriate PPE is mandatory. A

logical workflow for PPE selection based on the identified hazards is illustrated below.
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Hazard Assessment PPE Requirements

Assess Task-Specific Risks

Respiratory Irritation Hazard?

Skin Contact Hazard?

Eye Splash Hazard?

Use in Fume Hood or
Wear Respirator

Yes

Chemical Resistant Gloves
(e.g., Butyl Rubber)

Yes

Chemical Safety Goggles
& Face Shield

Yes

Lab Coat &
Nitrile Gloves

Click to download full resolution via product page

Figure 1. Workflow for Personal Protective Equipment (PPE) Selection.

Storage Conditions: Store in a cool, dark, and dry place.[3][6] The container should be tightly

sealed and kept in a well-ventilated area.[5] The substance is noted to be light-sensitive.[6]

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[6][8] Remove contact lenses if present and easy to do.[5] Seek immediate

medical attention.[6]

Skin Contact: Take off contaminated clothing.[5] Wash the affected area immediately with

soap and plenty of water.[9] If irritation occurs and persists, seek medical attention.[5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[5] If

symptoms occur or if the person feels unwell, call a poison center or doctor.[5]

Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water.[9] Never give anything by

mouth to an unconscious person.[9] Seek immediate medical attention.[8]
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Spill and Fire Procedures
Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation.[7]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).[7] Collect the absorbed material into a suitable, labeled container for disposal.

[7] Prevent the spill from entering drains or waterways.[7]

Spill Detected

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with
Inert Absorbent Material

Carefully Collect Absorbed Waste
into a Labeled Container

Decontaminate Spill Area

Dispose of Waste via
Approved Procedures

Click to download full resolution via product page

Figure 2. Logical Flow for Chemical Spill Emergency Response.

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical

powder, or alcohol-resistant foam.[8]

Hazardous Combustion Products: Thermal decomposition can produce irritating gases

and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen iodide.

[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus

(SCBA) and full protective gear.[8]

Toxicological Information
The toxicological properties of 1-Tert-butyl-3-iodobenzene have not been thoroughly

investigated.[9][10] The available information is primarily derived from GHS classifications

based on analogous compounds.

Acute Toxicity: Classified as harmful if swallowed (Acute Toxicity, Oral, Category 4).[2]

Skin Irritation: Causes skin irritation.[2][5]

Eye Irritation: Causes serious eye irritation.[2][5]

Respiratory Irritation: May cause respiratory tract irritation.[2][5]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a carcinogen or potential carcinogen by IARC, ACGIH, NTP, or OSHA.[9][10]

Appendix: Representative Experimental Protocols
Specific safety testing data for 1-Tert-butyl-3-iodobenzene is not publicly detailed. The

methodologies described below are generalized protocols based on OECD guidelines for the

types of hazards identified (irritation and acute toxicity). These are provided for informational

purposes to illustrate how such data is typically generated.

Protocol: In Vitro Skin Irritation (Based on OECD TG
439)
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Objective: To assess the potential of a substance to induce skin irritation using a

reconstructed human epidermis (RhE) model.

Methodology:

A commercially available RhE tissue model is treated topically with the test substance (1-
Tert-butyl-3-iodobenzene).

A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%

sodium dodecyl sulfate) are run in parallel.

The substance is applied for a defined period (e.g., 60 minutes) at 37°C.

After exposure, the tissue is thoroughly rinsed and transferred to fresh culture medium for

a post-incubation period (e.g., 42 hours).

Cell viability is then quantified by measuring the enzymatic conversion of MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a colored formazan salt by the

mitochondria of viable cells.

Interpretation: The substance is classified as a skin irritant (Category 2) if the mean tissue

viability of three replicates is reduced to ≤ 50%.

Protocol: Acute Oral Toxicity - Fixed Dose Procedure
(Based on OECD TG 420)

Objective: To determine the acute oral toxicity of a substance and identify the dose range

causing mortality or evident toxicity.

Methodology:

The test is conducted sequentially in a small group of animals (typically female rats).

A single animal is dosed at a starting level (e.g., 300 mg/kg) based on available

information.
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If the animal survives, four additional animals are dosed at the same level. If no mortality

or evident toxicity is observed, the test is repeated at the next highest fixed dose level

(e.g., 2000 mg/kg).

If the first animal dies, the test is repeated at the next lower fixed dose level (e.g., 50

mg/kg).

Animals are observed for signs of toxicity and mortality for up to 14 days. Body weight is

recorded weekly.

Interpretation: The substance is assigned a GHS classification (e.g., Category 4 for an LD50

between 300 and 2000 mg/kg) based on the observed outcomes at one of the fixed dose

levels (5, 50, 300, or 2000 mg/kg).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 1-Tert-butyl-3-iodobenzene | C10H13I | CID 637958 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1-(tert-Butyl)-3-iodobenzene | 58164-02-6 [sigmaaldrich.com]

4. 1-IODO-3-TERT-BUTYLBENZENE | CAS#:58164-02-6 | Chemsrc [chemsrc.com]

5. Page loading... [guidechem.com]

6. chembk.com [chembk.com]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. fishersci.com [fishersci.com]

9. chemicalbook.com [chemicalbook.com]

10. sigmaaldrich.com [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1330940?utm_src=pdf-custom-synthesis
https://www.echemi.com/produce/pr22080116829-1-tert-butyl-3-iodobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tert-butyl-3-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tert-butyl-3-iodobenzene
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh97f067dc
https://www.chemsrc.com/en/cas/58164-02-6_511917.html
https://www.guidechem.com/encyclopedia/1-iodo-3-tert-butylbenzene-dic545260.html
https://www.chembk.com/en/chem/1-TERT-BUTYL-3-IODOBENZENE
https://store.apolloscientific.co.uk/storage/msds/OR1066_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1160303&productDescription=1-TERT-BUTL-4-IODOBNZENE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-tert-butyl-3-iodobenzene.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/272051?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Technical Safety Guide to 1-Tert-butyl-3-
iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330940#safety-data-sheet-for-1-tert-butyl-3-
iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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